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For researchers, scientists, and drug development professionals aspiring to enhance their
science advice skills, the Science Advice Skills Development Program (SASDP) by INGSA-
Africa offers a valuable mentorship opportunity.[1][2] This guide provides troubleshooting tips
and frequently asked questions to navigate the application process successfully.

Frequently Asked Questions (FAQS)
General Inquiries

Q1: What is the primary objective of the SASDP?

The main goal of the SASDP is to equip early and mid-career African scientists with the
necessary skills to effectively provide science advice for policymaking.[1][2] The program aims
to help researchers translate their findings into impactful evidence for decision-makers.[3]

Q2: Who is the SASDP designed for?

The program is intended for early to mid-career African scientists and researchers working on
the continent.[3] It also seeks policy-active scientists and researchers to act as mentors.[1][2]
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Q3: What are the thematic focus areas of the SASDP?

The central theme of the SASDP is Climate Change in Africa, with a focus on related areas
such as Health, Water, Energy, and Food Security.[3][4]

For Prospective Mentees

Q4: What are the eligibility criteria for mentees?

Applicants should be early or mid-career African scientists residing and working in Africa.[3]
Typically, mentees should have earned their PhD within the last 5-10 years and be under the
age of 50.[3] A demonstrated interest in science advice and a strong scientific background are
also essential.[3]

Q5: Can | apply directly, or do | need to be nominated?

Both self-nominations and nominations from relevant organizations, such as academic or
research institutions and national academies of science, are accepted.[1][3]

Q6: What documents are required for a mentee application?

A complete application typically requires a recent CV and a letter of recommendation from a
scientific organization.[3] If nominated, a letter from the nominating body is also needed.[3]

For Prospective Mentors

Q7: Who is eligible to become a mentor?

The program invites policy-active scientists, researchers, and policymakers to serve as
mentors.[1][2] Experience in fields related to climate change is preferred.[1][2] Mentors from
within and outside the African continent have participated in previous cohorts.[2]

Q8: Is the mentorship a paid position?

Mentorship is a voluntary, one-on-one virtual commitment over a six-month period.[1][2]

Application Troubleshooting Guide

Issue 1: Uncertainty about eligibility.
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o Solution: Carefully review the eligibility criteria outlined in the official call for applications. For
the 2024-2025 cohort, mentees should have obtained their PhD in the last 5-10 years and be
under 50 years old.[3] If you are still unsure, you can contact the INGSA-Africa secretariat for
clarification.[2]

Issue 2: Difficulty obtaining a letter of recommendation.

e Solution: Reach out to your academic or research institution well in advance of the
application deadline. Clearly explain the objectives of the SASDP and how your participation
would be beneficial. Provide your CV and a draft of your application to the person you are
requesting the letter from to facilitate the process.

Issue 3: Missing the application deadline.

o Solution: Application deadlines are strict. For example, the deadline for the 4th cohort is
August 17, 2025.[1] It is advisable to start the application process early to ensure all required
documents are submitted on time.

Issue 4: Unclear about the application submission process.

o Solution: Applications are typically submitted through an online form.[3] Ensure you have a
stable internet connection and have all your documents ready in the required format before
starting the online submission. For any technical difficulties with the form, contact the
program coordinators.[2]

Key Program Information at a Glance
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Aspect

Details for Mentees

Details for Mentors

Target Audience

Early to mid-career African

scientists and researchers.

Policy-active scientists,
researchers, and

policymakers.

Residency

Must be working on the African

continent.[3]

Can be from the African

continent or beyond.[2]

Key Qualifications

PhD obtained in the last 5-10

years; under 50 years of age.

[3]

Experience in science advice

and policy engagement.

Thematic Focus

Research related to Climate
Change (Health, Water,
Energy, Food Security).[3]

Expertise in fields related to

Climate Change is preferable.

[1]2]

Application Process

Online form, CV, letter of

recommendation.[3]

Refer to the "Call for Mentors
Information Pack".[1][2]

Program Duration

6 months of one-on-one virtual

mentorship.[1][2]

6 months of voluntary, one-on-

one virtual mentorship.[1][2]

Visualizing the SASDP Application Workflow

The following diagram illustrates the key stages of the SASDP application and selection

process for mentees.

Phase 2: Submission

. Attach
aterials | (Complete Online | _Files , (Uploa

Phase 3: Selection & Onboarding

I
Application Form | Documents
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Caption: SASDP Mentee Application and Selection Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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